![molecular formula C18H22O3 B4934961 2-[3-(2-methoxyphenoxy)propoxy]-1,3-dimethylbenzene](/img/structure/B4934961.png)
2-[3-(2-methoxyphenoxy)propoxy]-1,3-dimethylbenzene
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[3-(2-methoxyphenoxy)propoxy]-1,3-dimethylbenzene, also known as Bisoprolol, is a widely used beta-blocker drug. It is primarily used to treat hypertension, heart failure, and angina. Bisoprolol works by reducing the workload on the heart, thus reducing blood pressure and improving blood flow.
Mechanism of Action
2-[3-(2-methoxyphenoxy)propoxy]-1,3-dimethylbenzene works by selectively blocking beta-1 adrenergic receptors in the heart, which reduces the heart rate and the force of contraction. This reduces the workload on the heart, which in turn reduces blood pressure and improves blood flow.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects. It reduces heart rate and blood pressure, which leads to a decrease in myocardial oxygen demand. This can help to reduce the risk of myocardial infarction. This compound also improves left ventricular function and reduces the risk of heart failure. Additionally, this compound has been found to have anti-inflammatory effects, which may be beneficial in reducing the risk of atherosclerosis.
Advantages and Limitations for Lab Experiments
2-[3-(2-methoxyphenoxy)propoxy]-1,3-dimethylbenzene has several advantages for lab experiments. It is a well-established drug with a known mechanism of action, making it easy to study. Additionally, it is relatively inexpensive and widely available. However, there are also some limitations to using this compound in lab experiments. It has a short half-life, which may make it difficult to maintain a steady concentration in vitro. Additionally, this compound can have off-target effects, which may complicate the interpretation of results.
Future Directions
There are several future directions for research on 2-[3-(2-methoxyphenoxy)propoxy]-1,3-dimethylbenzene. One area of research is the development of new formulations of this compound that can improve its pharmacokinetic properties, such as its half-life. Additionally, there is a need for more research on the potential use of this compound in treating other cardiovascular diseases, such as arrhythmias and myocardial infarction. Finally, there is a need for more research on the potential anti-inflammatory effects of this compound and their implications for reducing the risk of atherosclerosis.
Conclusion:
In conclusion, this compound is a well-established beta-blocker drug that has been extensively studied for its therapeutic effects on hypertension, heart failure, and angina. It works by reducing the workload on the heart, which reduces blood pressure and improves blood flow. This compound has several advantages for lab experiments, but also has some limitations. There are several future directions for research on this compound, including the development of new formulations and the study of its potential use in treating other cardiovascular diseases.
Synthesis Methods
2-[3-(2-methoxyphenoxy)propoxy]-1,3-dimethylbenzene can be synthesized by reacting 2-(2-methoxyphenoxy) ethylamine with 1,3-dimethyl-4-chlorobenzene in the presence of a base. The resulting compound is then purified and crystallized to obtain pure this compound.
Scientific Research Applications
2-[3-(2-methoxyphenoxy)propoxy]-1,3-dimethylbenzene has been extensively studied for its therapeutic effects on hypertension, heart failure, and angina. It has also been studied for its potential use in treating other cardiovascular diseases, such as arrhythmias and myocardial infarction. This compound has been found to be effective in reducing mortality and improving the quality of life in patients with heart failure. Additionally, this compound has been used in combination with other drugs to treat hypertension.
Properties
IUPAC Name |
2-[3-(2-methoxyphenoxy)propoxy]-1,3-dimethylbenzene |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22O3/c1-14-8-6-9-15(2)18(14)21-13-7-12-20-17-11-5-4-10-16(17)19-3/h4-6,8-11H,7,12-13H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GEEOMSUDJWUANS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)OCCCOC2=CC=CC=C2OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.